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Compound of Interest

Compound Name: Thiodicarb

Cat. No.: B1682804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of

Larvin technical grade Thiodicarb. The information is curated and presented to meet the

needs of researchers, scientists, and professionals in drug development, with a focus on

quantitative data, experimental methodologies, and clear visualizations of key biological and

experimental processes.

Chemical and Physical Properties
Thiodicarb is a carbamate insecticide, appearing as colorless to pale tan crystals.[1] It is non-

corrosive and has a mild sulfur odor. The technical grade product is a white to light tan

crystalline powder.[2]
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Property Value Source

Molecular Formula C₁₀H₁₈N₄O₄S₃ [1]

Molecular Weight 354.5 g/mol [1]

Appearance Colorless to pale tan crystals [1]

Melting Point 172.6°C

Decomposition Temperature 184.7°C

Solubility in Water 35 mg/L at 25°C

Solubility in Organic Solvents

(g/kg at 25°C)

Acetone: 8, Methanol: 5,

Xylene: 3

Octanol/Water Partition

Coefficient (log Pow)
1.62 at 25°C

pH Stability

Stable at pH 6, slowly

hydrolyzes at pH 3 (DT₅₀ = 9

days), and rapidly hydrolyzes

at pH 9 (DT₅₀ = 0.48 days).

Aqueous suspensions are

decomposed by sunlight.

Toxicological Profile
Thiodicarb exhibits toxicity through various routes of exposure and has been the subject of

numerous toxicological studies.
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Parameter Species Value Source

Acute Oral LD₅₀ Rat (male) 357 mg/kg

Rat (female) 330 - 558 mg/kg

Acute Dermal LD₅₀ Rat > 2,000 mg/kg

Acute Inhalation LC₅₀

(4h)
Rat (female)

1.76 mg/L (liquid

aerosol)

Chronic Toxicity (2-

year study)
Rat

Decreased body

weight at 10

mg/kg/day

Mouse
Increased mortality

rate at 10 mg/kg/day

Carcinogenicity Rat

Increased incidence of

liver and testes

tumors at high doses.

The relevance of

these findings to

humans is considered

low.

Developmental

Toxicity
Rat

Observed only at dose

levels toxic to the

dams, with reduced

pup survival.

Mutagenicity and

Genotoxicity

Not considered

mutagenic or

genotoxic based on a

battery of in vitro and

in vivo tests.

Experimental Protocols: Toxicological Studies
While complete, detailed experimental protocols for all cited studies are proprietary and not

fully available in the public domain, the following outlines the general methodologies employed
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in key toxicological assessments based on regulatory submissions and scientific literature.

Acute Toxicity Studies (Oral, Dermal, Inhalation):

Objective: To determine the single-dose toxicity of thiodicarb.

Methodology: Graded doses of thiodicarb are administered to laboratory animals (typically

rats) via the relevant route of exposure (oral gavage, dermal application, or inhalation). The

animals are observed for a set period (usually 14 days) for signs of toxicity and mortality. The

LD₅₀ (lethal dose for 50% of the population) or LC₅₀ (lethal concentration for 50% of the

population) is then calculated.

Chronic Toxicity/Carcinogenicity Studies:

Objective: To evaluate the long-term effects of thiodicarb exposure, including its potential to

cause cancer.

Methodology: Animals (usually rats and mice) are administered daily doses of thiodicarb in

their diet for a significant portion of their lifespan (e.g., 2 years). Key endpoints monitored

include clinical signs of toxicity, body weight changes, food consumption, hematology, clinical

chemistry, and comprehensive histopathological examination of tissues and organs at the

end of the study.

Mode of Action: Cholinesterase Inhibition
Thiodicarb's primary mode of action is the inhibition of the enzyme acetylcholinesterase

(AChE). This inhibition is reversible. AChE is a critical enzyme in the nervous system

responsible for breaking down the neurotransmitter acetylcholine. By inhibiting AChE,

thiodicarb causes an accumulation of acetylcholine at the synaptic cleft, leading to continuous

nerve stimulation, paralysis, and ultimately, the death of the target insect. This mechanism is

common to carbamate and organophosphate insecticides.
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Caption: Thiodicarb inhibits acetylcholinesterase, leading to acetylcholine accumulation and

continuous nerve impulses.

Environmental Fate
Thiodicarb is known to degrade rapidly in the environment, with its primary and more

persistent metabolite being methomyl.

Parameter Value Source

Aerobic Soil Metabolism Half-

life

< 2 days (degrades to

methomyl)

Aerobic Aquatic Metabolism

Half-life

< 1 day (degrades to

methomyl)

Anaerobic Aquatic Metabolism

Half-life

< 2 days (degrades to

methomyl)

Soil Photolysis Half-life 18 days

Terrestrial Field Dissipation

Half-life
44 days

The rapid degradation to methomyl is a key consideration in environmental risk assessments,

as methomyl itself is more persistent and mobile. Thiodicarb exhibits low mobility in soil.
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Caption: Thiodicarb rapidly degrades to the more persistent metabolite, methomyl, in the

environment.

Analytical Methodology
The determination of thiodicarb residues in various matrices is crucial for regulatory

compliance and research. High-Performance Liquid Chromatography (HPLC) is a commonly

employed technique.

Experimental Protocol: HPLC Analysis of Thiodicarb
Objective: To quantify the concentration of thiodicarb in a sample.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C8 or C18 column is typically used.

Mobile Phase: A mixture of methanol and water is a common mobile phase.

Detection: UV detection at a wavelength of 254 nm is suitable for thiodicarb.

Quantitation: An internal standard method is often used for accurate quantitation.
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Sample Preparation: The sample is extracted with a suitable organic solvent. The extract is

then cleaned up using solid-phase extraction (SPE) to remove interfering substances before

injection into the HPLC system.

For more sensitive and selective analysis, Liquid Chromatography with tandem mass

spectrometry (LC/MS/MS) can be utilized.
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Caption: A typical workflow for the analysis of thiodicarb using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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